Cas no 651749-06-3 (Benzoic acid, 3-[3-(3,4-difluorophenyl)-2-oxo-1-imidazolidinyl]-)

• Product name: Benzoic acid, 3-[3-(3,4-difluorophenyl)-2-oxo-1-imidazolidinyl]-
• CAS No: 651749-06-3
• MF: C₁₆H₁₂N₂O₃F₂
• MW: 318.27488
• CID: 403434
• PubChem ID: 11723380

Benzoic acid, 3-[3-(3,4-difluorophenyl)-2-oxo-1-imidazolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[3-(3,4-difluorophenyl)-2-oxo-1-imidazolidinyl]-
• 3-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]benzoic acid
• DTXSID70471147
• SCHEMBL130162
• 3-(3-(3,4-Difluorophenyl)-2-oxoimidazolidin-1-yl)benzoic acid
• 651749-06-3

• Inchi： InChI=1S/C16H12F2N2O3/c17-13-5-4-12(9-14(13)18)20-7-6-19(16(20)23)11-3-1-2-10(8-11)15(21)22/h1-5,8-9H,6-7H2,(H,21,22)
• InChI Key： IJVLKQRKCMFMPS-UHFFFAOYSA-N
• SMILES： C1CN(C(=O)N1C2=CC(=C(C=C2)F)F)C3=CC=CC(=C3)C(=O)O

Computed Properties

• Exact Mass: 318.08166
• Monoisotopic Mass: 318.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 60.85